Cas no 893749-85-4 (5-(Morpholinomethyl)isoxazole-3-carbaldehyde)

• Product Name: 5-(Morpholinomethyl)isoxazole-3-carbaldehyde
• CAS No: 893749-85-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1004949
• PubChem ID: 20099059
• Update Time: 2025-10-29

5-(Morpholinomethyl)isoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Morpholinomethyl)isoxazole-3-carbaldehyde
• 5-(morpholin-4-ylmethyl)-1,2-oxazole-3-carbaldehyde
• 5-(Morpholinomethyl)isoxazole-3-carbaldehyde, 97
• AKOS003657564
• 893749-85-4
• SCHEMBL15160122
• 5-[(Morpholin-4-yl)methyl]-1,2-oxazole-3-carbaldehyde
• 5-(morpholinomethyl)isoxazole-3-carbaldehyde, AldrichCPR
• MS-22663
• FT-0734171
• DTXSID90602370
• DB-078407

• Inchi： 1S/C9H12N2O3/c12-7-8-5-9(14-10-8)6-11-1-3-13-4-2-11/h5,7H,1-4,6H2
• InChI Key： AGLGFPIEVWZSLU-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC(C=O)=NO2)CC1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-(Morpholinomethyl)isoxazole-3-carbaldehyde

Introduction to 5-(Morpholinomethyl)isoxazole-3-carbaldehyde (CAS No. 893749-85-4)

5-(Morpholinomethyl)isoxazole-3-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 893749-85-4, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The isoxazole core and the morpholinomethyl substituent contribute to its distinctive reactivity and biological profile, making it a valuable scaffold for developing novel therapeutic agents.

The chemical structure of 5-(Morpholinomethyl)isoxazole-3-carbaldehyde consists of an isoxazole ring system connected to a formyl group at the 3-position and a morpholinomethyl moiety at the 5-position. This arrangement imparts a high degree of versatility, enabling diverse chemical modifications and biological evaluations. The presence of the aldehyde group (–CHO) further enhances its utility as a synthetic intermediate, facilitating various coupling reactions and functionalization strategies.

In recent years, there has been growing interest in exploring the pharmacological properties of isoxazole derivatives. The morpholinomethyl group, in particular, has been associated with enhanced solubility and metabolic stability, which are critical factors in drug design. Studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, making them more suitable for clinical applications.

One of the most compelling aspects of 5-(Morpholinomethyl)isoxazole-3-carbaldehyde is its potential as a building block for the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, recent studies have highlighted its role in generating novel inhibitors targeting specific enzymatic pathways involved in disease progression.

The aldehyde functionality of this compound allows for facile derivatization through condensation reactions with various nucleophiles. This property has been exploited in the synthesis of Schiff bases and other heterocyclic compounds, which are known for their broad spectrum of biological activities. The ability to introduce diverse substituents at the 5-position further expands its synthetic utility, enabling the creation of a library of derivatives for high-throughput screening.

The pharmaceutical industry has shown particular interest in exploring isoxazole derivatives for their potential therapeutic benefits. The combination of the isoxazole ring and the morpholinomethyl group creates a framework that can interact with biological targets in multiple ways. This dual functionality has been exploited in designing molecules that modulate receptor activity and enzyme inhibition, offering promising leads for drug development.

Recent advancements in computational chemistry have also contributed to the study of 5-(Morpholinomethyl)isoxazole-3-carbaldehyde. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting wet lab experiments.

In addition to its synthetic appeal, 5-(Morpholinomethyl)isoxazole-3-carbaldehyde has been investigated for its role in developing probes for biochemical assays. The aldehyde group serves as a handle for covalent labeling of proteins and other biomolecules, facilitating structural elucidation and interaction studies. Such applications are crucial in understanding molecular mechanisms underlying various diseases.

The versatility of this compound extends to its use as a precursor in organic synthesis. The isoxazole core can be further functionalized through cyclization reactions, leading to more complex heterocyclic systems. These derivatives often exhibit enhanced biological activity due to modifications at key positions within the ring system.

The morpholinomethyl group not only contributes to solubility but also influences electronic properties, affecting reactivity and binding interactions. This dual influence makes it an attractive feature for medicinal chemists seeking to fine-tune pharmacological properties. By systematically varying substituents on both the isoxazole ring and the morpholinomethyl moiety, researchers can generate compounds with tailored biological profiles.

Ongoing research continues to uncover new applications for 5-(Morpholinomethyl)isoxazole-3-carbaldehyde. Novel synthetic methodologies are being developed to improve access to its derivatives, while computational studies aim to predict new biological functions. These efforts are driven by the compound's potential as a versatile scaffold for drug discovery.

The integration of traditional organic synthesis with modern biotechnological approaches has further enhanced the exploration of this compound. Techniques such as flow chemistry and enzymatic catalysis are being employed to streamline synthetic routes, making it more feasible to produce complex derivatives on scale.

In conclusion, 5-(Morpholinomethyl)isoxazole-3-carbaldehyde (CAS No. 893749-85-4) represents a promising compound in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a synthetic intermediate and pharmacological probe continues to be explored through interdisciplinary research efforts aimed at developing novel therapeutic agents.